Cas no 898790-25-5 (Cyclobutyl 2-(2-methylphenyl)ethyl ketone)

• Product Name: Cyclobutyl 2-(2-methylphenyl)ethyl ketone
• CAS No: 898790-25-5
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD03843010
• CID: 994370
• PubChem ID: 24725658
• Update Time: 2025-05-20

Cyclobutyl 2-(2-methylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-3-(2-methylphenyl)propan-1-one
• CYCLOBUTYL 2-(2-METHYLPHENYL)ETHYL KETONE
• MFCD03843010
• 898790-25-5
• CYCLOBUTYL2-(2-METHYLPHENYL)ETHYLKETONE
• DTXSID70644051
• AKOS016020991
• Cyclobutyl 2-(2-methylphenyl)ethyl ketone

• MDL： MFCD03843010
• Inchi： 1S/C14H18O/c1-11-5-2-3-6-12(11)9-10-14(15)13-7-4-8-13/h2-3,5-6,13H,4,7-10H2,1H3
• InChI Key： HOSBZLOSGGQJAT-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1C)C1CCC1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.29680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Cyclobutyl 2-(2-methylphenyl)ethyl ketone

Comprehensive Analysis of Cyclobutyl 2-(2-methylphenyl)ethyl ketone (CAS No. 898790-25-5)

Cyclobutyl 2-(2-methylphenyl)ethyl ketone (CAS No. 898790-25-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance development, and synthetic chemistry. This compound, characterized by its unique cyclobutyl and 2-(2-methylphenyl)ethyl structural motifs, offers versatile applications due to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly as a building block for novel therapeutic agents targeting neurological and inflammatory conditions.

The growing interest in Cyclobutyl 2-(2-methylphenyl)ethyl ketone aligns with current trends in green chemistry and sustainable synthesis. As environmental concerns rise, scientists are focusing on optimizing the synthesis of this compound to minimize waste and energy consumption. Recent studies highlight its role in catalysis and stereoselective reactions, making it a valuable tool for asymmetric synthesis. Additionally, its potential as a flavor and fragrance intermediate has sparked innovation in the cosmetics and food industries, where natural and synthetic analogs are in high demand.

From a molecular perspective, CAS No. 898790-25-5 exhibits intriguing reactivity patterns. The ketone functional group allows for diverse transformations, including reductions, nucleophilic additions, and condensations, which are critical for tailoring its properties. The cyclobutyl ring introduces steric constraints that can enhance selectivity in chemical reactions, a feature highly sought after in medicinal chemistry. This compound’s stability under various conditions also makes it a reliable candidate for high-throughput screening and combinatorial chemistry applications.

In the context of drug development, Cyclobutyl 2-(2-methylphenyl)ethyl ketone has shown promise as a precursor for bioactive molecules. Its structural framework is compatible with targeted drug delivery systems, particularly in oncology and neurology. Recent publications have explored its derivatives as potential enzyme inhibitors or receptor modulators, addressing unmet medical needs. The compound’s compatibility with click chemistry further expands its utility in bioconjugation and proteomics research.

The commercial availability of CAS No. 898790-25-5 has facilitated its adoption in academic and industrial labs. Suppliers often highlight its high purity and custom synthesis options, catering to diverse research requirements. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify its quality, ensuring reproducibility in experimental outcomes. As demand grows, advancements in scalable synthesis and process optimization are expected to reduce costs and improve accessibility.

Beyond its scientific applications, Cyclobutyl 2-(2-methylphenyl)ethyl ketone has become a topic of interest in patent literature and intellectual property discussions. Innovations involving this compound are frequently protected due to their potential commercial value. Regulatory compliance, including REACH and GMP standards, is also a key consideration for manufacturers aiming to supply global markets. These factors underscore the compound’s significance in both research and commercialization.

Looking ahead, the exploration of Cyclobutyl 2-(2-methylphenyl)ethyl ketone is poised to expand into emerging fields such as machine learning-assisted drug design and nanotechnology. Its modular structure makes it an ideal candidate for computational modeling and virtual screening, accelerating the discovery of next-generation therapeutics. Collaborative efforts between chemists, biologists, and data scientists will likely unlock new dimensions of its utility, solidifying its role in modern science.